Cas no 133005-85-3 (isodomoic acid F)

isodomoic acid F structure
isodomoic acid F structure
Product Name:isodomoic acid F
CAS No:133005-85-3
MF:C15H21NO6
MW:311.33034491539
CID:2002902
PubChem ID:44568340
Update Time:2025-04-21

isodomoic acid F Chemical and Physical Properties

Names and Identifiers

    • isodomoic acid F
    • SCHEMBL13319904
    • E,E-Isodomoic acid
    • domoric acid
    • PD119713
    • (2S,3S,4S)-2-CARBOXY-4-[(1Z,3E,5R)-5-CARBOXY-1-METHYL-1,3-HEXADIENYL]-3-PYRROLIDINEACETIC ACID
    • 133005-85-3
    • (-)-Isodomoic acid E
    • CHEMBL482097
    • ISODOMOIC ACID E
    • BDBM50252103
    • (-)-domoic acid
    • ISODOMOICACIDE
    • (2S,3S,4S)-4-[(2E,4E,6R)-6-carboxyhepta-2,4-dien-2-yl]-3-(carboxymethyl)pyrrolidine-2-carboxylic acid
    • Inchi: 1S/C15H21NO6/c1-8(4-3-5-9(2)14(19)20)11-7-16-13(15(21)22)10(11)6-12(17)18/h3-5,9-11,13,16H,6-7H2,1-2H3,(H,17,18)(H,19,20)(H,21,22)/b5-3+,8-4+/t9-,10+,11-,13+/m1/s1
    • InChI Key: VZFRNCSOCOPNDB-JIUSADRUSA-N
    • SMILES: OC([C@@H]1[C@@H](CC(=O)O)[C@@H](/C(=C/C=C/[C@H](C(=O)O)C)/C)CN1)=O

Computed Properties

  • Exact Mass: 311.13688739g/mol
  • Monoisotopic Mass: 311.13688739g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 7
  • Complexity: 510
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.3
  • Topological Polar Surface Area: 124Ų
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